N-(2-(diethylamino)ethyl)-4-(N-ethyl-N-phenylsulfamoyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-4-[ethyl(phenyl)sulfamoyl]-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C29H34N4O3S2.ClH/c1-5-31(6-2)19-20-32(29-30-26-18-13-22(4)21-27(26)37-29)28(34)23-14-16-25(17-15-23)38(35,36)33(7-3)24-11-9-8-10-12-24;/h8-18,21H,5-7,19-20H2,1-4H3;1H
• InChI Key: GPRFFVYAIOHMRP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC)C4=CC=CC=C4.Cl
• Molecular Formula: C29H35ClN4O3S2
• Molecular Weight: 587.2 g/mol

Description

N-(2-(diethylamino)ethyl)-4-(N-ethyl-N-phenylsulfamoyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C29H35ClN4O3S2 and its molecular weight is 587.19. The purity is usually 95%.
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Scientific Research Applications

Cardiac Electrophysiological Activity

Compounds similar to N-(2-(diethylamino)ethyl)-4-(N-ethyl-N-phenylsulfamoyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride have been synthesized and shown to possess significant cardiac electrophysiological activity. These compounds, including N-substituted imidazolylbenzamides and benzene-sulfonamides, demonstrate potency in vitro comparable to sematilide, a selective class III agent. This highlights their potential in treating reentrant arrhythmias, showcasing their application in cardiology research and development of new therapeutic agents for cardiac conditions (Morgan et al., 1990).

Anticancer Activity

A series of substituted benzamides has been designed, synthesized, and evaluated for their anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds showed moderate to excellent anticancer activity, highlighting the potential of similar compounds in oncology research for the development of new cancer therapies (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities

Several new derivatives, including 2-amino-4-(4′-phenylsulfanyl-phenyl)-thiazoles, have been synthesized and tested for their antimicrobial activity. These compounds have shown promising results against various bacterial and fungal strains, indicating their potential application in microbiology and the development of new antimicrobial agents (Abdel‐Hafez, 2003).

Photophysical and Antimicrobial Studies

New heterocyclic compounds, including benzimidazole, benzoxazole, and benzothiazole derivatives, were prepared and screened for antimicrobial activity, showing excellent broad-spectrum activity. Additionally, the photophysical properties of these compounds were studied, opening up applications in material science and microbial research (Padalkar et al., 2014).